Cas no 27442-77-9 (1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-)

• Product Name: 1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-
• CAS No: 27442-77-9
• MF: C₆H₃Br₃N₂
• MW: 342.813418626785
• CID: 1429829
• Update Time: 2024-08-15

1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-
• 1H-Imidazole, 2,4,5-tribromo-1-(2-propyn-1-yl)-

• Inchi： 1S/C6H3Br3N2/c1-2-3-11-5(8)4(7)10-6(11)9/h1H,3H2
• InChI Key： JWPRSXASUHRTST-UHFFFAOYSA-N
• SMILES： C1(Br)N(CC#C)C(Br)=C(Br)N=1

Computed Properties

• Exact Mass: 339.78459

Experimental Properties

• Density: 2.24±0.1 g/cm3(Predicted)
• Melting Point: 123 °C
• Boiling Point: 388.9±52.0 °C(Predicted)
• PSA: 17.82
• pka: -1.46±0.60(Predicted)